Cas no 899905-96-5 (N-(3-chloro-4-fluorophenyl)-2-{3-(4-chlorophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-2-{3-(4-chlorophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide
• CAS No: 899905-96-5
• Molecular Formula: C₂₁H₁₈Cl₂FN₃OS
• Molecular Weight: 450.356524944305
• CID: 6400096
• PubChem ID: 22428644

N-(3-chloro-4-fluorophenyl)-2-{3-(4-chlorophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-2-{3-(4-chlorophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide
• F3168-0542
• AKOS001791703
• 899905-96-5
• N-(3-chloro-4-fluorophenyl)-2-((3-(4-chlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl)thio)acetamide
• N-(3-CHLORO-4-FLUOROPHENYL)-2-{[3-(4-CHLOROPHENYL)-1,4-DIAZASPIRO[4.4]NONA-1,3-DIEN-2-YL]SULFANYL}ACETAMIDE

• InChIKey： UVRFKINBWHTYTI-UHFFFAOYSA-N
• Inchi： 1S/C21H18Cl2FN3OS/c22-14-5-3-13(4-6-14)19-20(27-21(26-19)9-1-2-10-21)29-12-18(28)25-15-7-8-17(24)16(23)11-15/h3-8,11H,1-2,9-10,12H2,(H,25,28)
• SMILES： ClC1C=CC(=CC=1)C1C(=NC2(CCCC2)N=1)SCC(NC1C=CC(=C(C=1)Cl)F)=O

Computed Properties

• Exact Mass: 449.0531669g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 449.0531669g/mol
• Heavy Atom Count: 29
• Complexity: 675
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 79.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides